Cas no 98130-71-3 (2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid)

• Product Name: 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
• CAS No: 98130-71-3
• MF: C₆H₃Cl₂NO₄
• MW: 223.998319864273
• CID: 1030983
• PubChem ID: 4367866
• Update Time: 2025-06-09

2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
• 2-(3,4-dichloro-2,5-dioxopyrrol-1-yl)acetic acid
• 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)aceticacid
• SCHEMBL10426001
• 98130-71-3
• (3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
• DTXSID10402455
• 1H-Pyrrole-1-acetic acid, 3,4-dichloro-2,5-dihydro-2,5-dioxo-

• Inchi： 1S/C6H3Cl2NO4/c7-3-4(8)6(13)9(5(3)12)1-2(10)11/h1H2,(H,10,11)
• InChI Key： XTRQPGCTGWLSAL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)CC(=O)O)=O)Cl

Computed Properties

• Exact Mass: 222.944
• Monoisotopic Mass: 222.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 321-323 ºC (acetic acid )
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 74.68000
• LogP: 0.06690

Additional information on 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid

Research Brief on 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid (CAS: 98130-71-3)

2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid (CAS: 98130-71-3) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique pyrrole-dione core structure, exhibits notable biological activities, including antimicrobial and anti-inflammatory properties. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic potential, positioning it as a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid derivatives to enhance their bioactivity and reduce potential side effects. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the acetic acid moiety could significantly improve the compound's binding affinity to target proteins, thereby enhancing its efficacy. Computational modeling and molecular docking studies have further elucidated the interactions between this compound and key enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory properties, 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid has shown promise as an antimicrobial agent. A 2022 study in Antimicrobial Agents and Chemotherapy reported its potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, which may reduce the likelihood of resistance development.

The pharmacokinetic profile of 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid has also been a subject of investigation. Preclinical studies in animal models have revealed favorable absorption and distribution characteristics, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and oral bioavailability. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

Looking ahead, the potential applications of 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid extend beyond its current scope. Emerging studies suggest its utility in oncology, particularly as an adjuvant therapy to enhance the efficacy of existing chemotherapeutic agents. Furthermore, its role in modulating immune responses has sparked interest in autoimmune disease research. Continued interdisciplinary collaboration will be essential to fully realize the therapeutic potential of this compound.

In conclusion, 2-(3,4-Dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Ongoing research efforts are expected to yield novel derivatives with improved pharmacological properties, paving the way for clinical translation. Stakeholders in the pharmaceutical industry are encouraged to monitor developments closely, as this compound may offer new avenues for addressing unmet medical needs.